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Compound of Interest

Compound Name: Allyltrimethylsilane

Cat. No.: B147118

For Researchers, Scientists, and Drug Development Professionals

Allyltrimethylsilane (CAS No. 762-72-1) is a versatile organosilicon compound that serves as
a crucial reagent in modern organic synthesis.[1] Its unique reactivity, primarily attributed to the
stabilizing effect of the silicon atom on a developing positive charge at the -carbon (the "B-
silicon effect"), makes it an invaluable tool for the stereoselective formation of carbon-carbon
bonds.[1][2] This guide provides a comprehensive overview of its chemical properties,
structure, and applications, with a focus on experimental protocols and logical workflows
relevant to research and development.

Chemical and Physical Properties

Allyltrimethylsilane is a colorless, highly flammable liquid with a distinct profile that dictates its
handling and application in synthetic chemistry.[1][3] The quantitative properties of this
compound are summarized in the table below for ease of reference.
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Property Value

Molecular Formula CeH14Si

Molecular Weight 114.26 g/mol

Boiling Point 84-88 °C

Melting Point 21°C

Density 0.719 g/mL at 25 °C

Refractive Index (n2°/D) 1.407

Storage Temperature 2-8 °C

Solubility Freely soluble in all organic solvents

Structural Information

The structure of allyltrimethylsilane consists of an allyl group (CH2=CH-CHz2-) bonded to a
trimethylsilyl group (-Si(CHs)3). This arrangement is fundamental to its reactivity. The silicon-
carbon bond and the electronic nature of the trimethylsilyl group are responsible for the
compound's ability to act as a stable yet reactive allyl anion equivalent.

Identifier Value

IUPAC Name trimethyl(prop-2-en-1-yl)silane

SMILES String C--INVALID-LINK--(C)CC=C

InChl Key HYWCXWRMUZYRPH-UHFFFAOYSA-N

The B-silyl effect is a key structural and electronic feature, where the silicon atom stabilizes a
carbocation at the -position through hyperconjugation. This effect makes the double bond of
allyltrimethylsilane significantly more nucleophilic than a typical alkene.

Spectroscopic Data

Spectroscopic analysis is essential for the characterization of allyltrimethylsilane and its
reaction products. Key spectral features are summarized below.
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Spectroscopy Key Features and Observations
Spectra are available for this compound,
showing characteristic peaks for the
1H NMR _ _
trimethylsilyl protons and the protons of the allyl
group.
Spectral data is available and can be used to
13C NMR

confirm the carbon skeleton.

Infrared (IR)

The IR spectrum shows a characteristic C=C
stretching vibration. In studies of its protonated
form, a blue-shifted CB-Ca(+) stretching feature
at 1586 cm~1 provides evidence for the [B-silyl

effect.

Mass Spectrometry (MS)

GC-MS data is available, which can be used to
determine the molecular weight and

fragmentation pattern.

Experimental Protocols

Detailed methodologies are critical for the successful application of allyltrimethylsilane in a

laboratory setting. Below are representative protocols for its synthesis and a key reaction.

Synthesis of Allyltrimethylsilane via Grignhard Reaction

This protocol describes a common method for the preparation of allyltrimethylsilane from

allylmagnesium bromide and trimethylchlorosilane.

Materials:

Magnesium foil (1.028 mol)
Aluminum foil (0.257 mol)
Divinyl ether (solvent, 300 g)

Allyl chloride (chloropropylene) (1.168 mol)
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o Trimethylchlorosilane (1.401 mol)

Procedure:

o To areaction flask, add the magnesium foil, aluminum foil, and divinyl ether.
e Prepare a mixed solution of allyl chloride and trimethylchlorosilane.

o Add the mixed solution dropwise to the reaction flask, maintaining the temperature at 50 £ 5
°C.

 After the addition is complete, heat the reaction mixture to reflux and maintain for 5 hours.
e Upon completion, cool the reaction mixture and filter it.

o The filtrate is then purified by atmospheric distillation to yield allyltrimethylsilane.
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Workflow for Allyltrimethylsilane Synthesis
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Caption: Workflow for Allyltrimethylsilane Synthesis.

Hosomi-Sakurai Allylation of an Aldehyde

The Hosomi-Sakurai reaction is a cornerstone application of allyltrimethylsilane, involving the
Lewis acid-mediated allylation of an electrophile, such as an aldehyde.
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Materials:

Aldehyde (e.g., Benzaldehyde, 1.0 equiv.)

Allyltrimethylsilane (1.2 equiv.)

Lewis Acid (e.g., Diethylaluminum chloride, 1.1 equiv., 1.0 M in hexanes)

Anhydrous Dichloromethane (DCM)

Saturated aqueous Sodium Bicarbonate (NaHCO3)
Procedure:

 In a flame-dried flask under a nitrogen atmosphere, dissolve the aldehyde in anhydrous
DCM.

e Cool the flask to -78 °C in a dry ice/acetone bath.
» Add allyltrimethylsilane to the cooled solution.
o Slowly add the Lewis acid (diethylaluminum chloride solution) to the mixture.

« Stir the reaction for 2 hours at -78 °C, monitoring progress by thin-layer chromatography
(TLC).

e Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCOs
solution.

 Allow the mixture to warm to room temperature and perform a standard aqueous workup and
extraction with DCM.

e The combined organic layers are dried, filtered, and concentrated under reduced pressure to
yield the homoallylic alcohol.
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Hosomi-Sakurai Reaction Pathway
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Caption: Hosomi-Sakurai Reaction Pathway.
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General Experimental Workflow for Allylation
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Caption: General Experimental Workflow for Allylation.
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Safety and Handling

Allyltrimethylsilane is a highly flammable liquid and vapor and causes serious eye irritation. It
may also cause skin and respiratory irritation. Therefore, proper safety precautions are
mandatory.

» Handling: Handle in a well-ventilated area, away from sources of ignition. Use non-sparking
tools and take measures to prevent the buildup of electrostatic charge. Avoid contact with
skin and eyes, and avoid inhalation of vapor or mist.

e Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-
shields or chemical goggles, and a face shield. Wear fire/flame resistant clothing.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. The
recommended storage temperature is between 2-8°C.

» Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish fires.
Do not use a water jet.

This technical guide provides a foundational understanding of allyltrimethylsilane for its
effective and safe use in a research and development context. Its predictable reactivity and the
stereochemical control it offers ensure its continued importance in the synthesis of complex
molecules and active pharmaceutical ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Allyltrimethylsilane:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147118#allyltrimethylsilane-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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